N'-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide

• Molecular Formula: C16H17IN2O4S
• Molecular Weight: 460.3 g/mol
• IUPAC Name: N-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C16H17IN2O4S/c1-3-23-15-10-12(9-14(17)16(15)22-2)11-18-19-24(20,21)13-7-5-4-6-8-13/h4-11,19H,3H2,1-2H3/b18-11+
• InChI Key: SDCWYGIQKUZCBT-WOJGMQOQSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/NS(=O)(=O)C2=CC=CC=C2)I)OC
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=NNS(=O)(=O)C2=CC=CC=C2)I)OC

Description

N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide is a chemical compound with the molecular formula C16H17IN2O4S. This compound is known for its unique structure, which includes an ethoxy group, an iodine atom, and a methoxy group attached to a phenyl ring, along with a benzenesulfonohydrazide moiety. It has a molecular weight of approximately 460.287 Da .

Preparation Methods

The synthesis of N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide typically involves a condensation reaction. One common method is the reaction between 3-ethoxy-5-iodo-4-methoxybenzaldehyde and benzenesulfonohydrazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization .

Chemical Reactions Analysis

N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfonic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The iodine atom in the compound can be substituted with other halogens or functional groups using appropriate reagents and conditions.

Scientific Research Applications

N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various derivatives and intermediates.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide can be compared with other similar compounds, such as:

N’-[(E)-(4-chlorophenyl)(phenyl)methylidene]-4-methylbenzenesulfonohydrazide: This compound has a similar benzenesulfonohydrazide moiety but differs in the substituents on the phenyl ring.

N’-[(E)-(4-methoxyphenyl)methylidene]benzenesulfonohydrazide: This compound has a methoxy group instead of the ethoxy and iodine groups.

The uniqueness of N’-[(E)-(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]benzenesulfonohydrazide lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .